N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]naphthalene-1-carboxamide
• InChI: InChI=1S/C25H21N5O3/c1-15(2)19-14-23(31)28-25(26-19)30-22(13-20(29-30)21-11-6-12-33-21)27-24(32)18-10-5-8-16-7-3-4-9-17(16)18/h3-15H,1-2H3,(H,27,32)(H,26,28,31)
• InChI Key: PKCBRGRHPINDJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C25H21N5O3
• Molecular Weight: 439.5 g/mol

Description

N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-1-naphthamide is a useful research compound. Its molecular formula is C25H21N5O3 and its molecular weight is 439.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Studies

• Research has delved into the synthesis of novel pyridine, naphthyridine derivatives, and naphtho[2,1-b]furan derivatives bearing a pyrazole nucleus. These studies explore the reactions of synthesized compounds with various nucleophiles, leading to the formation of compounds with potential biological activities (F. M. Abdelrazek et al., 2010; A. A. El-Wahab et al., 2011).

• The development and activity evaluation of 2-(1-naphtho[2,1-b]furan-2-yl-carbonyl)-3,5-disubstituted-2,3-dihydro-1H-pyrazoles have been investigated, providing insights into antimicrobial properties and the structural synthesis of related heterocyclic compounds (M. Kumaraswamy et al., 2008).

Biological Evaluation and Potential Applications

• Certain compounds with naphthofuran and pyrazole structures have been evaluated for their antimicrobial, antifungal, and anti-inflammatory activities, showcasing the therapeutic potential of these chemical frameworks (K. Ravindra et al., 2006).

• The discovery of new pyrazolopyridine, furopyridine, and pyridine derivatives as CDK2 inhibitors, including docking studies and anti-proliferative activity, underscores the significance of these compounds in cancer research. Such studies highlight the role of structurally related compounds in inhibiting key enzymes involved in cell cycle regulation (A. Abdel-Rahman et al., 2021).